Cas no 79124-75-7 (3-(4-Methylphenoxy)benzaldehyde)

3-(4-Methylphenoxy)benzaldehyde structure
79124-75-7 structure
3-(4-Methylphenoxy)benzaldehyde
79124-75-7
C14H12O2
212.243884086609
821616
24851690

3-(4-Methylphenoxy)benzaldehyde Properties

Names and Identifiers

    • 3-(4-Methylphenoxy)benzaldehyde
    • EINECS 279-068-0
    • Benzaldehyde, 3-(4-methylphenoxy)-
    • 3-(4-methylphenoxy)-benzaldehyde
    • AKOS009156894
    • m-(p-Methylphenoxy)benzaldehyde
    • 3-(p-Methylphenoxy)benzaldehyde
    • DTXSID401000273
    • 3-(p-Tolyloxy)benzaldehyde
    • NS00061475
    • 3-(4-Methylphenoxy)benzaldehyde, 97%
    • 79124-75-7
    • FT-0641708
    • 3-p-tolyloxy-benzaldehyde
    • A839590
    • SCHEMBL1071646
    • 3-(4-Methylphenoxy)benzaldehyde (ACI)
    • 3-p-Tolyloxybenzaldehyde
    • DB-021670
    • +Expand
    • MFCD00003360
    • ASKLCRGXIJGVOY-UHFFFAOYSA-N
    • 1S/C14H12O2/c1-11-5-7-13(8-6-11)16-14-4-2-3-12(9-14)10-15/h2-10H,1H3
    • O=CC1C=C(OC2C=CC(C)=CC=2)C=CC=1

Computed Properties

  • 212.08400
  • 0
  • 2
  • 3
  • 212.084
  • 16
  • 219
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • nothing
  • 0
  • 26.3A^2

Experimental Properties

  • 3.59980
  • 26.30000
  • n20/D 1.59(lit.)
  • 140 °C/2 mmHg(lit.)
  • Fahrenheit: >235.4 ° f
    Celsius: >113 ° c
  • 1.102 g/mL at 25 °C(lit.)

3-(4-Methylphenoxy)benzaldehyde Security Information

  • 3
  • NONH for all modes of transport

3-(4-Methylphenoxy)benzaldehyde Customs Data

  • 2912499000

  • China Customs Code:

    2912499000

    Overview:

    2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

3-(4-Methylphenoxy)benzaldehyde Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003ILQ-1g
3-(4-Methylphenoxy)benzaldehyde
 79124-75-7 97%
1g
 $60.00
A2B Chem LLC
AB63278-1g
3-(4-Methylphenoxy)benzaldehyde
 79124-75-7 97%
1g
 $33.00 2024-04-19
Ambeed
A707897-1g
3-(p-Tolyloxy)benzaldehyde
 79124-75-7 97%
1g
 $46.0
eNovation Chemicals LLC
Y1260581-1g
3-(4-Methylphenoxy)benzaldehyde
 79124-75-7 97%
1g
 $175 2024-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1559183-1g
3-(P-tolyloxy)benzaldehyde
 79124-75-7 98%
1g
 ￥450.00
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA04245-10g
3-(4-Methylphenoxy)benzaldehyde
 79124-75-7 97%
10g
 ¥2448.0 2024-07-18
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
195405-10G
3-(4-Methylphenoxy)benzaldehyde
 79124-75-7
10g
 ¥2049.49 2023-12-09

3-(4-Methylphenoxy)benzaldehyde Synthesis

Synthetic Circuit 1

3132-99-8 3132-99-8
106-44-5 106-44-5
79124-75-7 79124-75-7
Reaction Conditions
1.1 Reagents: Quinoline ,  Pyridine ,  Potassium carbonate ,  Copper oxide (CuO) ;  24 h, 170 °C
Reference
Design, synthesis, and biological activity of potent and orally available G protein-coupled receptor 40 agonists
Sasaki, Shinobu; Kitamura, Shuji; Negoro, Nobuyuki; Suzuki, Masami; Tsujihata, Yoshiyuki; et al, Journal of Medicinal Chemistry, 2011, 54(5), 1365-1378

Synthetic Circuit 2

67437-93-8 67437-93-8
106-44-5 106-44-5
79124-75-7 79124-75-7
Reaction Conditions
1.1 Reagents: Cesium carbonate ,  Oxygen Catalysts: Dimethylglycine hydrochloride ,  Cuprous iodide Solvents: 1,4-Dioxane ;  24 h, 90 °C; 90 °C → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  rt
1.3 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  2 - 7 h, rt
Reference
Structure-aided optimization of non-nucleoside M. tuberculosis thymidylate kinase inhibitors
Song, Lijun; Merceron, Romain; Hulpia, Fabian; Lucia, Ainhoa; Gracia, Begona; et al, European Journal of Medicinal Chemistry, 2021, 225,

Synthetic Circuit 3

3132-99-8 3132-99-8
106-44-5 106-44-5
79124-75-7 79124-75-7
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Cuprous iodide Solvents: Pyridine ;  37.5 h, rt → 120 °C
Reference
Probing the Hydrophobic Binding Pocket of G-Protein-Coupled Lysophosphatidylserine Receptor GPR34/LPS1 by Docking-Aided Structure-Activity Analysis
Sayama, Misa; Inoue, Asuka; Nakamura, Sho; Jung, Sejin; Ikubo, Masaya; et al, Journal of Medicinal Chemistry, 2017, 60(14), 6384-6399

Synthetic Circuit 4

87199-16-4 87199-16-4
106-44-5 106-44-5
79124-75-7 79124-75-7
Reaction Conditions
1.1 Catalysts: Cupric acetate
Reference
Cinnamonitrile Adjuvants Restore Susceptibility to β-Lactams against Methicillin-Resistant Staphylococcus aureus
Speri, Enrico ; Kim, Choon ; De Benedetti, Stefania; Qian, Yuanyuan; Lastochkin, Elena; et al, ACS Medicinal Chemistry Letters, 2019, 10(8), 1148-1153

3-(4-Methylphenoxy)benzaldehyde Raw materials

3-(4-Methylphenoxy)benzaldehyde Preparation Products

3-(4-Methylphenoxy)benzaldehyde Related Literature

79124-75-7 (3-(4-Methylphenoxy)benzaldehyde) Related Products

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